Cas no 56461-21-3 (5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid)

5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Properties

Names and Identifiers

• 5-OXO-5,6,7,8-TETRAHYDRO-NAPHTHALENE-1-CARBOXYLIC ACID
• 1,2,3,4-TETRAHYDRO-1-OXO-5-NAPHTHOIC ACID
• 5,6,7,8-tetrahydro-5-oxo-1-Naphthalenecarboxylic acid
• 5,6,7,8-Tetrahydro-5-oxo-1-naphthoesaeure
• AG-F-98276
• CTK5A5160
• O57084
• SureCN1759573
• 56461-21-3
• AM9375
• 5-Oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• AKOS006277731
• Y13630
• 5-Oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylicacid
• Z1198159839
• 5-oxo-5,6,7,8-tetrahydro-naphthalene-1-carboxylic acid, AldrichCPR
• 5-oxo-5,6,7,8-tetrahydro-naphthoic acid
• SCHEMBL1759573
• 5-oxo-7,8-dihydro-6H-naphthalene-1-carboxylic Acid
• EN300-179260
• FT-0759634
• RXCHZIBXSFNHPN-UHFFFAOYSA-N
• MFCD02179285
• DTXSID80439218
• +Expand

• MDL： MFCD02179285
• InChIKey： RXCHZIBXSFNHPN-UHFFFAOYSA-N
• Inchi： 1S/C11H10O3/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1,4-5H,2-3,6H2,(H,13,14)
• SMILES： O=C1C2C=CC=C(C(=O)O)C=2CCC1

Computed Properties

• Exact Mass: 190.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 190.062994177g/mol
• Heavy Atom Count: 14
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37